2(1H)-Pyrimidinone, 4-amino-1-(2-(2-(hydroxymethyl)-4-oxo-3-thiazolidinyl)ethyl)-

• CAS RN: 181507-36-8
• Molecular Formula: C10H14N4O3S
• Molecular Weight: 270.31 g/mol
• IUPAC Name: 3-[2-(4-amino-2-oxopyrimidin-1-yl)ethyl]-2-(hydroxymethyl)-1,3-thiazolidin-4-one
• InChI: InChI=1S/C10H14N4O3S/c11-7-1-2-13(10(17)12-7)3-4-14-8(16)6-18-9(14)5-15/h1-2,9,15H,3-6H2,(H2,11,12,17)
• InChI Key: GDNFOYSNVGURSR-UHFFFAOYSA-N
• SMILES: C1C(=O)N(C(S1)CO)CCN2C=CC(=NC2=O)N
• synonyms: 1-[(2-HOCH2-4-oxo-3-thiazol)Et]cytosine

Description

2(1H)-Pyrimidinone, 4-amino-1-(2-(2-(hydroxymethyl)-4-oxo-3-thiazolidinyl)ethyl)-, also known as P4HB, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. P4HB is a heterocyclic compound that contains a pyrimidinone ring with an amino group and a thiazolidinone group attached to it.

Mechanism of Action

The mechanism of action of 2(1H)-Pyrimidinone, 4-amino-1-(2-(2-(hydroxymethyl)-4-oxo-3-thiazolidinyl)ethyl)- is not fully understood, but it is believed to involve the inhibition of key enzymes involved in cancer cell proliferation and survival. 2(1H)-Pyrimidinone, 4-amino-1-(2-(2-(hydroxymethyl)-4-oxo-3-thiazolidinyl)ethyl)- has also been shown to induce apoptosis in cancer cells by activating caspase-dependent pathways.
Biochemical and Physiological Effects:
2(1H)-Pyrimidinone, 4-amino-1-(2-(2-(hydroxymethyl)-4-oxo-3-thiazolidinyl)ethyl)- has been shown to have a low toxicity profile and minimal side effects. In vitro studies have shown that 2(1H)-Pyrimidinone, 4-amino-1-(2-(2-(hydroxymethyl)-4-oxo-3-thiazolidinyl)ethyl)- can inhibit cancer cell proliferation and induce apoptosis. 2(1H)-Pyrimidinone, 4-amino-1-(2-(2-(hydroxymethyl)-4-oxo-3-thiazolidinyl)ethyl)- has also been shown to have antioxidant properties and can protect cells against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2(1H)-Pyrimidinone, 4-amino-1-(2-(2-(hydroxymethyl)-4-oxo-3-thiazolidinyl)ethyl)- is its versatility in various research fields. 2(1H)-Pyrimidinone, 4-amino-1-(2-(2-(hydroxymethyl)-4-oxo-3-thiazolidinyl)ethyl)- can be easily synthesized and modified to obtain derivatives with different properties. However, the limited solubility of 2(1H)-Pyrimidinone, 4-amino-1-(2-(2-(hydroxymethyl)-4-oxo-3-thiazolidinyl)ethyl)- in water can be a limitation for some experiments. Additionally, the lack of in vivo studies on 2(1H)-Pyrimidinone, 4-amino-1-(2-(2-(hydroxymethyl)-4-oxo-3-thiazolidinyl)ethyl)-'s efficacy and toxicity is a limitation for its potential clinical applications.

Future Directions

For 2(1H)-Pyrimidinone, 4-amino-1-(2-(2-(hydroxymethyl)-4-oxo-3-thiazolidinyl)ethyl)- research include investigating its potential as a drug candidate for cancer treatment, exploring its role in protein folding and stabilization, and developing new methods for 2(1H)-Pyrimidinone, 4-amino-1-(2-(2-(hydroxymethyl)-4-oxo-3-thiazolidinyl)ethyl)- synthesis and modification. In addition, in vivo studies on 2(1H)-Pyrimidinone, 4-amino-1-(2-(2-(hydroxymethyl)-4-oxo-3-thiazolidinyl)ethyl)-'s efficacy and toxicity are needed to evaluate its potential clinical applications. Finally, the development of new formulations and delivery methods for 2(1H)-Pyrimidinone, 4-amino-1-(2-(2-(hydroxymethyl)-4-oxo-3-thiazolidinyl)ethyl)- can improve its solubility and bioavailability.

Synthesis Methods

2(1H)-Pyrimidinone, 4-amino-1-(2-(2-(hydroxymethyl)-4-oxo-3-thiazolidinyl)ethyl)- can be synthesized using various methods, including the reaction of 4-amino-2(1H)-pyrimidinone with 2-(2-formyl-4-oxo-3-thiazolidinyl)ethylamine in the presence of a catalyst. Another method involves the reaction of 4-amino-2(1H)-pyrimidinone with 2-(2-chloroacetyl-4-oxo-3-thiazolidinyl)ethylamine in the presence of a base. These methods have been optimized to obtain high yields and purity of 2(1H)-Pyrimidinone, 4-amino-1-(2-(2-(hydroxymethyl)-4-oxo-3-thiazolidinyl)ethyl)-.

Scientific Research Applications

2(1H)-Pyrimidinone, 4-amino-1-(2-(2-(hydroxymethyl)-4-oxo-3-thiazolidinyl)ethyl)- has been investigated for its potential applications in various fields, including medicinal chemistry, materials science, and biochemistry. In medicinal chemistry, 2(1H)-Pyrimidinone, 4-amino-1-(2-(2-(hydroxymethyl)-4-oxo-3-thiazolidinyl)ethyl)- has shown promising anticancer activity against various cancer cell lines. In materials science, 2(1H)-Pyrimidinone, 4-amino-1-(2-(2-(hydroxymethyl)-4-oxo-3-thiazolidinyl)ethyl)- has been used as a building block for the synthesis of biodegradable polymers. In biochemistry, 2(1H)-Pyrimidinone, 4-amino-1-(2-(2-(hydroxymethyl)-4-oxo-3-thiazolidinyl)ethyl)- has been studied for its role in protein folding and stabilization.